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Nicotine is an alkaloid with distinct solubility properties crucial for various experimental and product

development applications. The table below summarizes its behavior in different solvents and environmental

conditions.

Aspect

Key Information

Source | Context

General Solubility

Solubility in Glycerin
(VG)

Environmental
Solubility

Dissolution Profile
(Smokeless Tobacco)

Soluble in water, alcohol, chloroform, ether,
petroleum ether, and kerosene. [1]

Soluble, but the process can be slow due to high
viscosity; solutions can form concentration
gradients if not mixed thoroughly. [2]

Highly water-soluble; ~50% of nicotine can be
washed out from a cigarette butt in 30 minutes by
rainwater. [3]

Release profile depends on the product's physical
form (e.g., snus vs. loose moist snuff); can be
modeled using first-order kinetics. [4]

Experimental Protocols & Data

Laboratory extraction

E-liquid formulation

Environmental study
(Berlin's waters)

In-vitro dissolution
testing
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Protocol 1: Acid-Base Extraction from Tobacco Leaves

This method is effective for obtaining a high nicotine yield from plant material. [1]

¢ 1. Materials Preparation

o Plant Material: Dried and powdered tobacco leaves (e.g., Burley tobacco).
o Chemicals: Sodium carbonate (Naz2COs), Sodium hydroxide (NaOH), Chloroform.
o Equipment: Heating mantle, filtration setup, separatory funnel, rotary evaporator.

e 2. Extraction Procedure

o Boil 50 g of tobacco leaf powder with 750 mL of water at 80 £ 5 °C for 20 minutes.

o Add 10 g of sodium carbonate to the mixture and continue heating for 10 more minutes.

o Filter the mixture while hot to obtain the filtrate.

o Adjust the pH of the filtrate to 12 using sodium hydroxide.

o Perform liquid-liquid extraction twice, each time with 100 mL of chloroform.

o Combine the chloroform extracts and remove the solvent using a rotary evaporator at 50 °C
under vacuum to obtain crude nicotine extract.

¢ 3. Analysis and Quantification

o Method: High-Performance Liquid Chromatography (HPLC).

o Column: C-18 reverse-phase.

o Mobile Phase: Sodium acetate solution, methanol, and trimethylamine (88:12:0.5 v/v), pH
adjusted to 4.2 with glacial acetic acid.

o Flow Rate: 1 mL/min.

o Detection: UV at 259 nm.

o Calibration: Use nicotine standards in the range of 5-250 pg/mL for quantification. [1]

The following diagram illustrates the workflow for this extraction and analysis method:
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Boil with Water
(80°C, 20 min)

Add Sodium Carbonate
(Heat 10 min more)

Adjust Filtrate to pH 12
with NaOH

Liquid-Liquid Extraction
with Chloroform (x2)

Evaporate Chloroform
(Rotary Evaporator)

© 2026 Smolecule. All rights reserved. 3/8 Tech Support


https://www.smolecule.com/products/s599110?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Click to download full resolution via product page

Diagram 1: Workflow for acid-base extraction of nicotine from tobacco leaves.

Protocol 2: In-Vitro Dissolution Testing for Smokeless Tobacco

This method is valuable for product assessment and comparison. [4]

e 1. Apparatus & Reagents

o Apparatus: USP-4 (Flow-Through Cell) dissolution apparatus.

o Dissolution Medium: Artificial saliva.

o Analytical Instrument: Ultra Performance Liquid Chromatography with Photodiode Array
detection (UPLC-PDA).

e 2. Testing Procedure

o Place the smokeless tobacco product (e.g., Swedish-style snus pouch, loose moist snuff) into

the flow-through cell.
o Circulate artificial saliva through the cell at a specified temperature and flow rate.

o Collect samples at predetermined time intervals.
o Analyze the nicotine concentration in each sample using the validated UPLC-PDA method.

e 3. Data Analysis

o Release Kinetics: Fit the release profile data to mathematical models (e.qg., first-order kinetics,
Higuchi model).

o Comparison: Calculate the difference factor (f1) and similarity factor (f2) to compare profiles
between different products. [4]

Environmental Solubility & Contamination Data
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Understanding nicotine's environmental behavior is critical for assessing ecological impact. The table below

shows data from a field study in Berlin. [3]

Parameter Details Concentration (ng/L)

Overall Range 56 samples from lakes, ponds, rivers, 7-1,500
canals (Berlin, Summer 2019)

Average Concentration Across all surface water samples 73
Highest Concentrations Found in canals, especially after heavy Up to 16x increase
rainfall post-rain
Comparison to Other Cities Average concentration measured in 527
Madrid, Spain
Predicted No-Effect Threshold for ecological impact on small 100
Concentration (PNEC) organisms (e.g., daphnia)

The primary source of this environmental nicotine is improperly discarded cigarette butts, with each butt

containing about 2 mg of nicotine. [3] The pathway from source to water body is summarized below:
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Diagram 2: Pathways of nicotine contamination in urban water bodies.

Frequently Asked Questions (FAQs)

Q1: Does nicotine form a true solution in glycerin (VG), or is it a suspension? Al: Based on
observations in the e-liquid industry, nicotine forms a true solution in glycerin. If it were a suspension, the
mixture would appear cloudy due to tiny undissolved droplets, which is not the case with commercially
available, clear nicotine-VG solutions. The dissolution can be slow due to the high viscosity of VG, requiring

thorough mixing to avoid concentration gradients ("hot spots"). [2]

Q2: What is a key ecological concern regarding nicotine's solubility? A2: Its high water solubility is a
major environmental concern. Nicotine readily leaches from discarded cigarette butts when it rains, entering
rivers and lakes. Measured concentrations in urban waters can sometimes exceed the Predicted No-Effect

Concentration (PNEC) for small aquatic organisms like daphnia, posing a potential ecological risk. [3]

© 2026 Smolecule. All rights reserved. 6/8 Tech Support


https://www.smolecule.com/products/s599110?utm_src=pdf-body-img
https://www.e-cigarette-forum.com/threads/nic-solubility.533073/
https://phys.org/news/2025-08-nicotine-berlin.html
https://www.smolecule.com/products/s599110?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Q3: Our dissolution tests show different release profiles for various smokeless tobacco products. Is this
expected? A3: Yes, this is a normal and significant finding. The nicotine release profile is highly dependent
on the product's physical form and cut. For instance, snus pouches and loose-leaf tobacco typically exhibit a
slower release rate compared to chopped loose-leaf or loose moist snuff. This variability should be accounted

for in product design and comparison studies. [4]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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